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Compound of Interest

Compound Name: Verdyl acetate

Cat. No.: B1672797

For Researchers, Scientists, and Drug Development Professionals

Introduction to Verdyl Acetate

Verdyl Acetate, also known by its synonyms Tricyclodecenyl acetate, Jasmacyclen, and
Greenyl Acetate, is a synthetic aroma chemical widely utilized in the fragrance industry.[1][2] It
is valued for its fresh, green, and woody olfactory profile, often with subtle floral and fruity
undertones.[3][4][5] Its versatility and stability make it a popular choice for a broad range of
scented products, including fine fragrances, personal care items, and household cleaners.[2][6]
[7] This document provides detailed application notes and experimental protocols for the
effective use of Verdyl Acetate in fragrance formulations.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of Verdyl Acetate is
essential for its effective application in fragrance formulation.
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Property Value Reference(s)
CAS Number 5413-60-5 [1]8]
Molecular Formula C12H1602 [1][8]
Molecular Weight 192.25 g/mol [1][8]
Appearance Colorless to pale yellow liquid [311519]
Boiling Point 258.42 °C @ 760.00 mm Hg (5100]

(est)
Flash Point > 100.00 °C (> 212.00 °F) TCC  [5][9]
Specific Gravity 1.070 t0 1.080 @ 25.00 °C 9]

Refractive Index

1.493to0 1.497 @ 20.00 °C

[9]

Solubility

Soluble in alcohol, kerosene,

paraffin oil. Insoluble in water.

[1]9]

Vapor Pressure

0.014000 mmHg @ 25.00 °C
(est)

[9]

Shelf Life

24 months or longer if stored
properly in cool, dry conditions,

protected from heat and light.

[719]

Olfactory Profile

The scent profile of Verdyl Acetate is complex and multifaceted, making it a valuable

component in creating a wide array of fragrance experiences.
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Olfactory Facet Description Reference(s)
Primary Notes Green, Woody [B114][10][11]
Secondary Notes Floral, Fruity, Soapy, Anisic [110519]
Substantivity on Smelling Strip  Approximately 100 hours [1115119]

Odor Strength Medium [519]

Typical Usage in Perfume
0.5% to 26% (Average 3.9%) [12]
Compounds

Application in Fragrance Formulations

Verdyl Acetate's stability in various media, including alkaline environments, makes it highly
suitable for a wide range of product applications.[2]
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o Performance
Application Recommended Use . Reference(s)
Rating (out of 10)
) Modifier for floral and
Alcoholic Perfume 9 [12]
green accords
Antiperspirants/Deodo  Provides a fresh and 9 7]
rants clean scent
) Enhances floral and
Creams and Lotions ] 9 [12]
green profiles
Stable in alkaline
Soaps (Bar and N )
o conditions, providesa 9 [12]
Liquid)
fresh aroma
Shampoos and Contributes to a fresh 9 (12]
Conditioners and clean hair scent
Detergents (Powder Excellent stability and
o 9 [12]
and Liquid) performance
Lends a lasting fresh
Fabric Softeners and green note to 9 [12]
fabrics
_ Provides a clean and
Air Fresheners 9 [6]

refreshing scent

Experimental Protocols

The following protocols are designed to provide a systematic approach to evaluating and

incorporating Verdyl Acetate into fragrance formulations.

Protocol for Sensory Evaluation of Verdyl Acetate

Objective: To characterize the olfactory profile of Verdyl Acetate and compare it to other

fragrance ingredients.

Materials:
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e Verdyl Acetate

o Reference fragrance materials (e.g., other green, woody, or floral acetates)
o Ethanol (perfumer's grade)

e Glass beakers and stirring rods

o Pipettes

e Smelling strips

e Trained sensory panel (minimum of 5 panelists)

Procedure:

o Sample Preparation: Prepare 10% dilutions of Verdyl Acetate and reference materials in
ethanol.

o Evaluation:

o

Dip a smelling strip into the diluted Verdyl Acetate solution.

[¢]

Allow the solvent to evaporate for a few seconds.

[¢]

Present the strip to the sensory panel.

[e]

Panelists should individually record their impressions of the odor, including top, middle,
and base notes, and any specific descriptors (e.g., green, woody, fruity).

[e]

Repeat the process for the reference materials.

» Data Analysis: Compile the descriptors from all panelists. Create a sensory map or word
cloud to visualize the olfactory profile of Verdyl Acetate in comparison to the reference
materials.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1672797?utm_src=pdf-body
https://www.benchchem.com/product/b1672797?utm_src=pdf-body
https://www.benchchem.com/product/b1672797?utm_src=pdf-body
https://www.benchchem.com/product/b1672797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Analysis

7/ Compile descriptors Create sensory map.

Click to download full resolution via product page

Caption: Workflow for the sensory evaluation of Verdyl Acetate.

Protocol for Gas Chromatography-Olfactometry (GC-O)
Analysis

Objective: To identify the key odor-active compounds in a fragrance formulation containing
Verdyl Acetate.[3][13]

Materials:

Fragrance formulation containing Verdyl Acetate

Gas chromatograph coupled with a mass spectrometer and an olfactometry port (GC-MS/O)

Appropriate GC column (e.g., non-polar or medium-polar)

Helium carrier gas

Trained human assessor

Procedure:
o Sample Injection: Inject a small amount of the fragrance formulation into the GC.

e Separation: The volatile compounds are separated based on their boiling points and polarity
as they pass through the GC column.
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o Detection and Olfactory Assessment:

o The effluent from the column is split between the mass spectrometer detector and the
olfactometry port.

o The MS detector identifies and quantifies the chemical compounds.

o Atrained assessor at the olfactometry port sniffs the effluent and describes the odor of

each eluting compound in real-time.

o Data Correlation: Correlate the retention times of the odors perceived by the assessor with
the peaks detected by the mass spectrometer to identify the specific compounds responsible
for the different scent characteristics.
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Caption: Workflow for GC-Olfactometry analysis of a fragrance.

Protocol for Stability Testing in a Product Base

Objective: To evaluate the stability of Verdyl Acetate in a specific product base (e.g., lotion,
soap, detergent) over time and under different environmental conditions.[8][14]
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Materials:

Verdyl Acetate

o Unfragranced product base

» Control fragrance (a known stable fragrance)
e Glass jars with airtight lids

e Climate chambers or ovens

e UV light cabinet

e pH meter

e Viscometer

Procedure:

e Sample Preparation:

o Prepare three samples of the product base: one with a specified concentration of Verdyl
Acetate, one with the control fragrance, and one unfragranced (blank).

o Divide each sample into multiple aliquots in airtight glass jars.
o Storage Conditions: Store the aliquots under various conditions:

o Accelerated Aging: Elevated temperature (e.g., 40°C, 50°C) for a specified period (e.g., 4,
8, 12 weeks).[8]

o Light Exposure: In a UV light cabinet for a set duration.[8]
o Freeze-Thaw Cycles: Alternate between freezing and thawing for several cycles.[8]

o Real-Time Aging: Room temperature, protected from light, for an extended period (e.g., 6,
12, 24 months).[8]
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o Evaluation: At regular intervals, evaluate the samples for:

o Odor: Compare the scent of the Verdyl Acetate sample to the control and the initial
sample. Note any changes in character or intensity.

o Color: Observe any discoloration compared to the blank and control.
o pH and Viscosity: Measure any changes in the physical properties of the product base.

+ Data Analysis: Record all observations and measurements. A stable fragrance will show
minimal changes in odor, color, and have no adverse effects on the physical properties of the
product base.

Sample Preparation

Prepare fragranced and
unfragranced product bases

Storage Conditions
Y y y

\
Accelerated Aging Light Exposure . .
(Hiigh Temp) (UV Cabinet) Freeze-Thaw Cycles Real-Time Aging

Evaluation at Intervals

)/

> Odor Assessment

<

A

Color Measurement

\

pH & Viscosity Measurement
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Caption: Workflow for fragrance stability testing in a product base.

Safety and Regulatory Information

Verdyl Acetate is subject to regulations and guidelines set by organizations such as the
International Fragrance Association (IFRA). It is important to consult the latest IFRA standards
and the supplier's Safety Data Sheet (SDS) for safe handling procedures, usage restrictions,
and potential hazards.[15] While generally considered to have low toxicity, direct contact with
skin and eyes should be avoided, and it should be handled in a well-ventilated area.[16]

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional advice, diagnosis, or treatment. Always seek the
advice of a qualified professional with any questions you may have regarding a medical
condition or the use of any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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